6-bromo-7,8-dimethoxy-2,3,4,5-tetrahydro-1H-3-benzazepine

• Molecular Formula: C12H16BrNO2
• Molecular Weight: 286.16 g/mol
• IUPAC Name: 6-bromo-7,8-dimethoxy-2,3,4,5-tetrahydro-1H-3-benzazepine
• InChI: InChI=1S/C12H16BrNO2/c1-15-10-7-8-3-5-14-6-4-9(8)11(13)12(10)16-2/h7,14H,3-6H2,1-2H3
• InChI Key: FTDXPZPFXBPLHZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=C2CCNCCC2=C1)Br)OC

Description

6-bromo-7,8-dimethoxy-2,3,4,5-tetrahydro-1H-3-benzazepine is a useful research compound. Its molecular formula is C12H16BrNO2 and its molecular weight is 286.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 12.8 g. (0.052 mole) of 7,8-dimethoxy-2,3,4,5-tetrahydro-1H-3-benzazepine (prepared as in Example 1) in 50 ml. of glacial acetic acid at 55° C. was added 3.0 ml. of bromine (8.8 g., 0.055 mole) dropwise over 1 hour with stirring. After addition was completed, the temperature was raised to 70° C. for 2 hours. The reaction mixture was poured into ice/water and made basic with 40% sodium hydroxide solution. The basic solution was extracted with ethyl acetate and the extract dried over sodium sulfate. Removal of the solvent gave 6-bromo-7,8-dimethoxy-2,3,4,5-tetrahydro-1H-3-benzazepine as an oil.